(N'-benzylcarbamimidamido)(imino)methanaminium

• IUPAC Name: [amino-(diaminomethylideneamino)methylidene]-benzylazanium
• InChI: InChI=1S/C9H13N5/c10-8(11)14-9(12)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H6,10,11,12,13,14)/p+1
• InChI Key: IBWXAMPUVRBFIS-UHFFFAOYSA-O
• Canonical SMILES: C1=CC=C(C=C1)C[NH+]=C(N)N=C(N)N
• Molecular Formula: C9H14N5+
• Molecular Weight: 192.24 g/mol

Description

(N'-benzylcarbamimidamido)(imino)methanaminium is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (N'-benzylcarbamimidamido)(imino)methanaminium involves its binding to the active site of carbonic anhydrase, which results in the inhibition of its activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are important in maintaining pH balance in the body.
Biochemical and Physiological Effects:
Studies have shown that (N'-benzylcarbamimidamido)(imino)methanaminium has a potent inhibitory effect on carbonic anhydrase activity. This inhibition can lead to various biochemical and physiological effects, such as the regulation of pH balance, the reduction of intraocular pressure in the eye, and the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using (N'-benzylcarbamimidamido)(imino)methanaminium in lab experiments is its high potency in inhibiting carbonic anhydrase activity. This allows for the use of smaller concentrations of the compound, which can reduce the cost of experiments. However, one limitation is the potential toxicity of the compound, which requires careful handling and disposal.

Future Directions

There are several future directions for the research of (N'-benzylcarbamimidamido)(imino)methanaminium. One direction is the development of new drugs for the treatment of diseases such as glaucoma, epilepsy, and cancer. Another direction is the study of the compound's potential applications in other fields, such as material science and catalysis. Additionally, further research can be conducted to investigate the potential side effects and toxicity of the compound, which can inform its safe use in various applications.
Conclusion:
In conclusion, (N'-benzylcarbamimidamido)(imino)methanaminium is a promising compound with potential applications in various scientific fields. Its high potency in inhibiting carbonic anhydrase activity makes it a valuable tool in lab experiments, and its potential for the development of new drugs makes it an exciting area of research. Further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of (N'-benzylcarbamimidamido)(imino)methanaminium involves the reaction of N-benzylcarbamoyl chloride with imidazole in the presence of triethylamine. The product is then purified through recrystallization. This method has been reported to yield high purity and high yield of the compound.

Scientific Research Applications

(N'-benzylcarbamimidamido)(imino)methanaminium has been studied for its potential applications in various scientific fields. In biochemistry, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a crucial role in regulating pH balance in the body. This inhibition can potentially lead to the development of new drugs for the treatment of diseases such as glaucoma, epilepsy, and cancer.